Cas no 91197-50-1 ([1,1'-Biphenyl]-4-aceticacid, 2'-formyl-)
91197-50-1 structure
Product Name:[1,1'-Biphenyl]-4-aceticacid, 2'-formyl-
CAS No:91197-50-1
MF:C15H12O3
MW:240.253984451294
CID:811819
PubChem ID:23005215
Update Time:2025-04-19
[1,1'-Biphenyl]-4-aceticacid, 2'-formyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-aceticacid, 2'-formyl-
- 2-[4-(2-formylphenyl)phenyl]acetic acid
- 2'-formyl[1,1'-biphenyl]-4-acetic acid
- 2'-Formyl(1,1'-biphenyl)-4-acetic acid
- 91197-50-1
- DTXSID70919897
- EINECS 293-821-0
- NS00065191
- (2'-Formyl[1,1'-biphenyl]-4-yl)acetic acid
- AKOS004117193
-
- Inchi: 1S/C15H12O3/c16-10-13-3-1-2-4-14(13)12-7-5-11(6-8-12)9-15(17)18/h1-8,10H,9H2,(H,17,18)
- InChI Key: ASRJPOINUBQHCE-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)C1C=CC=CC=1C=O)=O
Computed Properties
- Exact Mass: 240.078644241g/mol
- Monoisotopic Mass: 240.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 456.915°C at 760 mmHg
- Flash Point: 244.258°C
- Refractive Index: 1.627
[1,1'-Biphenyl]-4-aceticacid, 2'-formyl- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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